(2-Nitrophenyl)-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone

• IUPAC Name: (2-nitrophenyl)-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H15F3N4O3/c18-17(19,20)12-5-6-15(21-11-12)22-7-9-23(10-8-22)16(25)13-3-1-2-4-14(13)24(26)27/h1-6,11H,7-10H2
• InChI Key: XVDPUBCFOMQMOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=C2)C(F)(F)F)C(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H15F3N4O3
• Molecular Weight: 380.32 g/mol

Description

“(2-Nitrophenyl)-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups including a nitrophenyl group, a piperazine ring, and a pyridin-2-yl group. The trifluoromethyl group would add further complexity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the nitro group, the piperazine ring, and the trifluoromethyl group. These functional groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group, the piperazine ring, and the trifluoromethyl group could potentially affect properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Antiviral Activity

• Researchers have explored NTMP derivatives for their antiviral potential. For instance:
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Antimicrobial Properties

• NTMP derivatives have been investigated for their antimicrobial effects.
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Antitubercular Activity

• Researchers evaluated NTMP derivatives against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG).
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Anti-fibrosis Activity

• Some NTMP derivatives displayed better anti-fibrosis activity than existing drugs.
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Mechanism of Action

The mechanism of action of this compound is not clear from the available literature. It’s possible that the compound could interact with biological systems in a variety of ways, depending on the specific context.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available literature. As with any chemical compound, appropriate safety precautions should be taken when handling it.